Cas no 88032-09-1 (1H-1,2,4-Triazole, 5-(2-chlorophenyl)-1,3-diphenyl-)

88032-09-1 structure
Product name:1H-1,2,4-Triazole, 5-(2-chlorophenyl)-1,3-diphenyl-
1H-1,2,4-Triazole, 5-(2-chlorophenyl)-1,3-diphenyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-1,2,4-Triazole, 5-(2-chlorophenyl)-1,3-diphenyl-
- 5-(2-chlorophenyl)-1,3-diphenyl-1,2,4-triazole
- DTXSID20830947
- 5-(2-Chlorophenyl)-1,3-diphenyl-1H-1,2,4-triazole
- 88032-09-1
-
- Inchi: InChI=1S/C20H14ClN3/c21-18-14-8-7-13-17(18)20-22-19(15-9-3-1-4-10-15)23-24(20)16-11-5-2-6-12-16/h1-14H
- InChI Key: VKQBWDRUTRJOQP-UHFFFAOYSA-N
- SMILES: C1=CC=C(C=C1)C2=NN(C(=N2)C3=CC=CC=C3Cl)C4=CC=CC=C4
Computed Properties
- Exact Mass: 331.0876252g/mol
- Monoisotopic Mass: 331.0876252g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 24
- Rotatable Bond Count: 3
- Complexity: 392
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.6
- Topological Polar Surface Area: 30.7Ų
1H-1,2,4-Triazole, 5-(2-chlorophenyl)-1,3-diphenyl- Related Literature
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Kaiming Hou New J. Chem., 2019,43, 10826-10833
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Kelsey M. Hallinen,Stephanie Tristram-Nagle,John F. Nagle Phys. Chem. Chem. Phys., 2012,14, 15452-15457
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Chiharu Ozakai,Kei Kitamura,Mitsuyo Horikawa,To-sho Hoshiyama,Akari Imamura,Tatsuro Yoneyama,Akemi Umeyama,Masaaki Noji,Tetsuto Tsunoda,Hiroto Kaku New J. Chem., 2022,46, 2600-2604
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Muhammad Tahir,Chuanbao Cao,Faheem K. Butt,Faryal Idrees,Nasir Mahmood,Zulfiqar Ali,Imran Aslam,M. Tanveer,Muhammad Rizwan,Tariq Mahmood J. Mater. Chem. A, 2013,1, 13949-13955
88032-09-1 (1H-1,2,4-Triazole, 5-(2-chlorophenyl)-1,3-diphenyl-) Related Products
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